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Compound of Interest

Compound Name: (R)-MLT-985

Cat. No.: B15620862 Get Quote

Essential Safety and Handling Guide for (R)-MLT-
985
This guide provides critical safety and logistical information for the handling and disposal of (R)-
MLT-985, a potent and selective allosteric MALT1 protease inhibitor.[1][2][3][4] Due to its potent

biological activity, all personnel must adhere to these strict safety protocols to minimize

exposure and ensure a safe laboratory environment. This compound is intended for research

use only.[5]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling (R)-MLT-985.

The following PPE must be worn at all times in the designated handling area.

Eye Protection: Chemical safety goggles with side shields are required to protect against

splashes and airborne particles.[6]

Hand Protection: Nitrile gloves are essential. For prolonged handling or when there is a risk

of direct contact, double-gloving is recommended.[6][7][8] Gloves must be changed

immediately if they become contaminated.[6][7]

Body Protection: A fully buttoned lab coat must be worn.[6] For procedures with a higher risk

of generating aerosols or splashes, a disposable gown should be considered.
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Respiratory Protection: When handling the solid compound (e.g., weighing) or performing

any procedure that may generate dust or aerosols, a NIOSH-approved respirator is

necessary.[6] All handling of the solid form should occur in a certified chemical fume hood.[6]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize the risk of exposure and

contamination.

2.1. Preparation and Weighing:

Designate a specific area within a chemical fume hood for handling (R)-MLT-985.

Ensure all necessary equipment (e.g., spatulas, weigh boats, vials) is clean and readily

available within the hood.

Carefully weigh the required amount of the compound, taking care to minimize the creation

of dust.[6]

Clean the weighing area and all equipment thoroughly with an appropriate solvent (e.g., 70%

ethanol) after use.

2.2. Dissolving the Compound:

(R)-MLT-985 is soluble in DMSO.[5]

Add the solvent to the vial containing the pre-weighed compound.

Cap the vial securely before agitating or vortexing to dissolve the compound.

If heating is required to aid dissolution, use a controlled heating block and ensure adequate

ventilation.

2.3. Experimental Use:
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Clearly label all solutions containing (R)-MLT-985 with the compound name, concentration,

solvent, and date of preparation.

When performing experiments, ensure that all procedures are conducted in a manner that

minimizes the generation of aerosols or splashes.

Work over a disposable absorbent bench protector to contain any potential spills.

Disposal Plan
All waste materials contaminated with (R)-MLT-985 must be disposed of as hazardous

chemical waste in accordance with institutional and local regulations.

Solid Waste: Contaminated solid waste, including gloves, weigh boats, pipette tips, and

disposable gowns, should be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,

properly labeled hazardous liquid waste container. Do not mix with other waste streams

unless compatibility has been confirmed.

Decontamination: All non-disposable equipment and work surfaces should be

decontaminated after use.

Quantitative Data Summary
The following table summarizes key quantitative data for (R)-MLT-985.
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Property Value Source

Molecular Formula C17H15Cl2N9O2 [1][2]

Molecular Weight 448.27 g/mol [2][5]

CAS Number 1832577-07-7 [1][2]

IC50 (MALT1) 3 nM [1][2][3]

IC50 (IL-2 in Jurkat cells) 20 nM [1][2]

Appearance Solid powder [2][5]

Storage (Solid) -20°C (long-term) [1][5]

Storage (In Solvent)
-80°C (up to 6 months), -20°C

(up to 1 month)
[2][3]

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for safely handling (R)-MLT-985, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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